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Compound of Interest

Compound Name: H-DL-Glu(Ome)-OMe.HCl

Cat. No.: B079792 Get Quote

An In-Depth Technical Guide to H-DL-Glu(Ome)-OMe.HCl

For Researchers, Scientists, and Drug Development Professionals

Abstract
H-DL-Glu(Ome)-OMe.HCl, also known as Dimethyl DL-glutamate hydrochloride, is a derivative

of the non-essential amino acid glutamic acid. With both the alpha and gamma carboxylic acid

groups protected as methyl esters, this compound serves as a valuable building block in

synthetic chemistry and as a research tool in cell biology. Its primary applications are in

solution-phase peptide synthesis and as a cell-permeant form of glutamate for studying cellular

signaling pathways, particularly in the context of metabolism and neuroscience.[1][2][3] This

technical guide provides a comprehensive overview of its chemical properties, synthesis, and

key applications, complete with experimental protocols and pathway diagrams to support its

use in a research and development setting.

Core Molecular Information
H-DL-Glu(Ome)-OMe.HCl is the hydrochloride salt of the dimethyl ester of DL-glutamic acid,

indicating it is a racemic mixture of its D and L stereoisomers.

Physicochemical and Computational Data
The fundamental properties of H-DL-Glu(Ome)-OMe.HCl are summarized below. These values

are crucial for experimental design, including solvent selection and reaction condition

optimization.
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Property Value Reference(s)

Molecular Formula C₇H₁₄ClNO₄ [4]

Molecular Weight 211.64 g/mol [1][4]

CAS Number 13515-99-6 [4][5]

Appearance Crystalline solid [1][5]

Purity ≥95-97% [1][4]

Solubility
Soluble in Water, DMF, DMSO,

Ethanol
[1][5][6]

Storage Temperature 4°C or -20°C [4][5]

SMILES COC(=O)CCC(C(=O)OC)N.Cl [4]

Topological Polar Surface Area

(TPSA)
78.62 Å² [4]

logP -0.1383 [4]

Hydrogen Bond Donors 1 [4]

Hydrogen Bond Acceptors 5 [4]

Rotatable Bonds 4 [4]

Synthesis Protocol
The synthesis of H-DL-Glu(Ome)-OMe.HCl is typically achieved through a Fischer

esterification of DL-glutamic acid. The following protocol is adapted from established methods

for the synthesis of its L-isomer.[7][8]

Materials
DL-Glutamic Acid

Methanol (Anhydrous)

Thionyl Chloride (SOCl₂)
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Methyl tert-butyl ether (MTBE) or Ethyl Acetate

Nitrogen gas

Reaction vessel with reflux condenser, stirrer, and thermometer

Experimental Procedure
Reaction Setup: In a four-necked flask equipped with a stirrer, thermometer, and reflux

condenser, add anhydrous methanol.

Reagent Addition: While stirring, add DL-Glutamic acid to the methanol. Subsequently, cool

the mixture (e.g., to 0°C) and slowly add thionyl chloride dropwise. Thionyl chloride reacts

with methanol to form HCl in situ, which catalyzes the esterification.

Reaction: Heat the mixture to reflux (approximately 60-65°C) and maintain for several hours

(e.g., 7 hours) to ensure complete esterification of both carboxylic acid groups.[7]

Work-up: After the reaction is complete, cool the system to room temperature. Purge the

vessel with nitrogen gas to remove excess dissolved HCl gas.[7]

Isolation: Remove excess methanol and thionyl chloride by distillation under reduced

pressure. This will yield an oily residue.[7][8]

Precipitation & Purification: Add a non-polar solvent like methyl tert-butyl ether or ethyl

acetate to the residue and stir. This will cause the hydrochloride salt product to precipitate as

a solid.[7][8]

Drying: Collect the solid product by filtration, wash with a small amount of the non-polar

solvent, and dry under vacuum to yield H-DL-Glu(Ome)-OMe.HCl as a white solid.
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Synthesis Workflow

DL-Glutamic Acid
Methanol (MeOH)

Thionyl Chloride (SOCl₂)

Fischer Esterification
(Reflux, ~65°C, 7h)

1. Add Reagents

Distillation
(Remove excess MeOH, SOCl₂)

2. Reaction Completion

Precipitation
(Add Ethyl Acetate)

3. Isolate Crude Oil

H-DL-Glu(Ome)-OMe.HCl
(White Solid)

4. Purify & Dry
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Solution-Phase Peptide Coupling

Nα-Protected Amino Acid
(e.g., Boc-Ala-OH)

Activate Carboxyl Group
(EDC, Oxyma in DMF)

Peptide Bond Formation
(Mix and stir overnight)

H-DL-Glu(Ome)-OMe.HCl

Neutralize HCl
(DIPEA in DMF)

Work-up & Purification
(Extraction, Chromatography)

Forms Diastereomeric Dipeptide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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